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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Dodecanol-d25, a deuterated form of

1-Dodecanol. The information compiled within this document is intended to support

researchers, scientists, and professionals in the field of drug development by detailing the

compound's key properties and its primary application as an internal standard in quantitative

analytical methods.

Core Compound Data
1-Dodecanol-d25 is a stable isotope-labeled version of 1-Dodecanol, where 25 hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for mass spectrometry-based quantification of 1-Dodecanol and related compounds in

various biological and environmental matrices.
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Property Value Reference

CAS Number 160776-83-0 [1][2]

Molecular Weight 211.49 g/mol [1][2]

Molecular Formula C₁₂D₂₅HO [1]

Linear Formula CD₃(CD₂)₁₁OH [2]

Physical Form Solid [3]

Isotopic Purity 98 atom % D [3]

Melting Point 22-26 °C [3]

Boiling Point 260-262 °C [3]

Density 0.931 g/mL at 25 °C [3]

Application as an Internal Standard
The primary application of 1-Dodecanol-d25 is as an internal standard in analytical chemistry,

particularly for quantification using gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[1] The use of a stable isotope-labeled internal

standard is a robust technique that corrects for variations during sample preparation and

analysis, leading to highly accurate and reliable results.

Experimental Workflow: Quantification using an
Internal Standard
The following diagram illustrates a typical experimental workflow for the quantification of an

analyte (in this case, 1-Dodecanol) in a biological matrix using 1-Dodecanol-d25 as an internal

standard.
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Caption: Experimental workflow for analyte quantification using an internal standard.

Detailed Experimental Protocol: Quantification of 1-
Dodecanol in Plasma by GC-MS
This protocol is adapted from a similar procedure for a related compound and provides a

framework for the use of 1-Dodecanol-d25 as an internal standard for the quantification of 1-

Dodecanol in a plasma matrix.

1. Materials and Reagents

1-Dodecanol (analyte standard)

1-Dodecanol-d25 (internal standard)

Methanol (HPLC grade)

Heptane (HPLC grade)

Deionized water

Control plasma

2. Preparation of Standard and Internal Standard Solutions

Analyte Stock Solution: Prepare a stock solution of 1-Dodecanol in methanol at a

concentration of 1 mg/mL.
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Internal Standard Stock Solution: Prepare a stock solution of 1-Dodecanol-d25 in methanol

at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the analyte stock solution with methanol to create calibration standards at desired

concentrations.

Working Internal Standard Solution: Prepare a working solution of 1-Dodecanol-d25 at a

suitable concentration (e.g., 10 µg/mL) in methanol.

3. Sample Preparation

Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 20 µL of the working internal standard solution (1-Dodecanol-d25) to each tube, except

for blank samples (add 20 µL of methanol instead).

Vortex the mixture for 30 seconds.

Add 500 µL of heptane to each tube for liquid-liquid extraction.

Vortex vigorously for 2 minutes.

Centrifuge at 10,000 x g for 5 minutes to separate the layers.

Carefully transfer the upper organic layer (heptane) to a clean tube.

Evaporate the heptane to dryness under a gentle stream of nitrogen at room temperature.

Reconstitute the dried extract in 50 µL of a suitable solvent (e.g., ethyl acetate) for GC-MS

analysis.

4. GC-MS Analysis

Gas Chromatograph: Agilent 7890B or equivalent

Mass Spectrometer: Agilent 5977A or equivalent
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar

Injection Volume: 1 µL

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 80 °C, hold for 1 minute

Ramp: 15 °C/min to 280 °C

Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor appropriate ions for 1-Dodecanol and 1-Dodecanol-d25.

5. Data Analysis

Integrate the peak areas of the analyte (1-Dodecanol) and the internal standard (1-
Dodecanol-d25).

Calculate the peak area ratio of the analyte to the internal standard for each sample.

Construct a calibration curve by plotting the peak area ratio versus the concentration of the

calibration standards.

Determine the concentration of 1-Dodecanol in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathways and Logical Relationships
While 1-Dodecanol itself is a fatty alcohol that can be found in biological systems, there is no

direct evidence to suggest that 1-Dodecanol-d25 is involved in any specific signaling
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pathways. Its utility lies in its chemical similarity to the non-deuterated form, which allows it to

serve as an effective tracer and internal standard for analytical purposes. The logical

relationship is that of an analytical surrogate, as depicted in the workflow diagram.

The following diagram illustrates the logical relationship between the analyte and the internal

standard in a quantitative assay.
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Caption: Logical relationship of analyte to internal standard for quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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